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Compound of Interest

Compound Name:
3-Hydroxy-5-nitro-N-

propylbenzamide

Cat. No.: B8034195

Get Quote

Topic: Comprehensive Characterization of 3-Hydroxy-5-nitro-N-propylbenzamide: Solubility,

Stability, and Analytical Protocols Content Type: Technical Whitepaper / Laboratory Guide

Audience: Pharmaceutical Researchers, Medicinal Chemists, and Analytical Scientists.

Executive Summary
3-Hydroxy-5-nitro-N-propylbenzamide (CAS: 1395037-75-8) represents a specialized

pharmacophore often utilized as a fragment in the synthesis of antitubercular agents, kinase

inhibitors, and complex GPCR ligands. Its structural duality—combining a lipophilic N-propyl tail

with a polar, ionizable nitro-phenolic core—presents unique solubility and stability challenges

during formulation and biological assay development.

This guide moves beyond basic catalog data to provide a rigorous physicochemical framework.

We analyze the compound's behavior under physiological and stress conditions, providing the

exact protocols required to validate its integrity in your research pipeline.
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To predict solubility and stability, we must first dissect the molecule's electronic and steric

environment.

Compound Name: 3-Hydroxy-5-nitro-N-propylbenzamide[1]

CAS Number: 1395037-75-8[1]

Molecular Formula: C₁₀H₁₂N₂O₄

Molecular Weight: 224.21 g/mol

Structural Analysis
The molecule consists of a tri-substituted benzene ring. The 5-nitro group is strongly electron-

withdrawing, which significantly acidifies the 3-hydroxyl (phenolic) group. This interaction

lowers the phenolic pKa compared to unsubstituted phenol, making the compound more

soluble at physiological pH (7.4) than simple benzamides. The N-propyl amide chain provides

the necessary lipophilicity for membrane permeability (LogP modulation) but introduces a site

for potential enzymatic or hydrolytic cleavage.

Predicted Properties:

pKa (Phenolic OH): ~7.5 – 8.2 (Acidified by NO₂ group).

LogP (Octanol/Water): ~1.5 – 1.9 (Moderate lipophilicity).

H-Bond Donors: 2 (Phenol OH, Amide NH).

H-Bond Acceptors: 4 (Amide O, Nitro O's, Phenol O).

Solubility Profile
The solubility of 3-Hydroxy-5-nitro-N-propylbenzamide is heavily pH-dependent due to the

phenolic moiety. Researchers often encounter precipitation in acidic media (stomach

conditions) while observing full dissolution in basic buffers.

Solubility Data (Estimated)
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Solvent / Medium Solubility Estimate (25°C) Mechanistic Insight

Water (pH 2.0) < 0.1 mg/mL
Compound exists in neutral,

protonated form. Low solubility.

PBS (pH 7.4) 0.5 – 1.5 mg/mL
Partial ionization of the phenol

increases solubility.

Borate Buffer (pH 10) > 10 mg/mL

Full deprotonation to phenolate

anion (

).

DMSO > 50 mg/mL
Excellent solvent for stock

solutions.

Methanol/Ethanol > 20 mg/mL
Good solubility due to H-

bonding capability.

Protocol: Thermodynamic Solubility Determination
Do not rely on kinetic solubility (DMSO spike) for lead optimization. Use this equilibrium

method.

Preparation: Weigh 5 mg of solid compound into a 2 mL HPLC vial.

Solvent Addition: Add 1 mL of the target buffer (e.g., pH 7.4 PBS).

Equilibration: Shake at 300 rpm at 25°C for 24 hours.

Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.

Quantification: Dilute the supernatant 1:10 with Mobile Phase A and inject into HPLC (see

Section 4).

Calculation: Compare peak area against a standard curve prepared in DMSO.
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While benzamides are generally stable, the nitro-phenol motif introduces specific

vulnerabilities, particularly to oxidation and photoreduction.

Degradation Pathways
Amide Hydrolysis: Under strong acidic (pH < 1) or basic (pH > 12) conditions, the amide

bond cleaves, yielding 3-hydroxy-5-nitrobenzoic acid and propylamine.

Photolytic Reduction: Nitro groups are susceptible to reduction to nitroso or amine

derivatives under UV light.

Oxidative Coupling: The phenolic ring can undergo oxidative dimerization (quinone

formation) if exposed to radical initiators or high O₂ stress.

Protocol: Forced Degradation Study
Validate the stability-indicating nature of your analytical method using this stress test.

Stress Condition Procedure Expected Degradation

Acid Hydrolysis 0.1 N HCl, 60°C, 4 hours
< 5% (Amide is relatively

robust).

Base Hydrolysis 0.1 N NaOH, 60°C, 4 hours
5–15% (Hydrolysis to benzoic

acid derivative).

Oxidation 3% H₂O₂, RT, 24 hours
10–20% (Phenolic

oxidation/ring opening).

Photostability UV Light (ICH Q1B), 24 hours
Variable (Protect from light

during storage).

Visualizing the Workflow
The following diagram illustrates the logical flow for characterizing this compound, from solid

handling to stability validation.
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Solubility Profiling Stability Stress Testing

Solid 3-Hydroxy-5-nitro-N-propylbenzamide

Stock Prep: 10 mM in DMSO

pH 1.2 (SGF)
(Neutral Form)

pH 7.4 (PBS)
(Partial Ionization)

pH 10.0
(Fully Ionized)

0.1N HCl
(Hydrolysis)

3% H2O2
(Oxidation)

UV Exposure
(Photolysis)

HPLC-UV/MS Quantification

Stability & Solubility Report

Click to download full resolution via product page

Caption: Workflow for physicochemical profiling, moving from stock preparation to pH-

dependent solubility and stress-based stability analysis.

Analytical Methodology (HPLC)
To accurately quantify the parent compound and separate degradation products (e.g., the

benzoic acid hydrolysis product), use the following method.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient:
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0-2 min: 5% B (Isocratic hold for polar impurities)

2-10 min: 5% -> 95% B (Linear gradient)

10-12 min: 95% B (Wash)

12.1 min: 5% B (Re-equilibration)

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 254 nm (Aromatic ring) and 320 nm (Nitro-phenol absorption band).

Retention Time Prediction: The polar hydrolysis product (acid) will elute early (~3-4 min),

while the parent N-propyl amide will elute later (~7-8 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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